Cas no 119105-72-5 (Decanoic acid, 6-bromo-, methyl ester)

Decanoic acid, 6-bromo-, methyl ester structure
119105-72-5 structure
Product Name:Decanoic acid, 6-bromo-, methyl ester
CAS No:119105-72-5
MF:C11H21BrO2
MW:265.18724322319
CID:1208469
PubChem ID:22931398
Update Time:2025-04-20

Decanoic acid, 6-bromo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Decanoic acid, 6-bromo-, methyl ester
    • methyl 6-bromodecanoate
    • SCHEMBL1040363
    • DTXSID50629008
    • 119105-72-5
    • YZNKIVYVQZDKPX-UHFFFAOYSA-N
    • Inchi: 1S/C11H21BrO2/c1-3-4-7-10(12)8-5-6-9-11(13)14-2/h10H,3-9H2,1-2H3
    • InChI Key: YZNKIVYVQZDKPX-UHFFFAOYSA-N
    • SMILES: BrC(CCCC)CCCCC(=O)OC

Computed Properties

  • Exact Mass: 264.07249g/mol
  • Monoisotopic Mass: 264.07249g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 9
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 26.3Ų
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